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Compound of Interest

Compound Name: Parsaclisib

Cat. No.: B560406 Get Quote

Researchers and laboratory personnel must adhere to stringent safety protocols when handling

Parsaclisib, a potent and selective PI3Kδ inhibitor used in research settings.[1][2] Although a

Safety Data Sheet (SDS) for Parsaclisib indicates it is not classified as hazardous under the

Globally Harmonized System (GHS), standard precautionary measures for handling chemical

compounds are essential to ensure a safe laboratory environment.[3] It is the user's

responsibility to establish appropriate handling and personal protection methods based on the

specific experimental conditions.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is crucial to minimize exposure

and ensure safety. The following table summarizes the recommended PPE for various activities

involving Parsaclisib.
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Activity
Recommended Personal Protective
Equipment

Handling Solid Compound

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields or goggles.[4] Lab

Coat: A standard laboratory coat.[4]

Preparing Solutions

Gloves: Nitrile gloves. Eye Protection: Chemical

splash goggles.[4] Lab Coat: A standard

laboratory coat.[4] Respiratory Protection: If

there is a risk of aerosolization, use a NIOSH-

approved respirator.[5]

Administering to Animals

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields or goggles.[4] Lab

Coat: A dedicated laboratory coat.

Cleaning Spills

Gloves: Two pairs of chemotherapy-rated

gloves.[6] Eye Protection: Chemical splash

goggles.[4] Lab Coat: Impermeable gown.[5][6]

Respiratory Protection: NIOSH-approved

respirator.[5]

Handling and Storage
Storage: Parsaclisib should be stored at 4°C under a nitrogen atmosphere.[1] For solutions in

solvents, it is recommended to store them at -80°C for up to six months or -20°C for one

month, also under nitrogen.[1][2]

Handling:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

The usual precautionary measures for handling chemicals should be followed.[3]

If a dose is missed by more than 12 hours during in-vivo studies, the dose should be

skipped, and the next scheduled dose should be administered at the usual time.[7]
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Disposal Plan
Contaminated materials and waste should be handled and disposed of in accordance with

institutional, local, and national regulations for chemical waste.

Experimental Workflow for Handling Parsaclisib
The following diagram outlines the standard procedure for safely handling Parsaclisib in a

laboratory setting, from receiving to disposal.
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Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE

2. Prepare Clean Workspace

3. Weigh Solid Parsaclisib

4. Prepare Solution (if needed)

5. Perform Experiment

6. Decontaminate Workspace

7. Dispose of Waste Properly

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Parsaclisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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